Cas no 2969315-25-9 (4-(Methoxymethoxy)-1-naphthoic acid)

4-(Methoxymethoxy)-1-naphthoic acid is a naphthalene derivative featuring a methoxymethoxy-protected hydroxyl group at the 4-position and a carboxylic acid functionality at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The methoxymethoxy (MOM) group enhances stability under acidic and basic conditions while allowing selective deprotection when needed. Its carboxylic acid moiety enables further derivatization through esterification, amidation, or coupling reactions. The compound's structural features make it valuable for constructing complex molecular architectures, offering synthetic flexibility in multi-step transformations. It is typically handled under standard laboratory conditions with appropriate precautions for carboxylic acid-containing compounds.
4-(Methoxymethoxy)-1-naphthoic acid structure
2969315-25-9 structure
Product Name:4-(Methoxymethoxy)-1-naphthoic acid
CAS No:2969315-25-9
MF:C13H12O4
MW:232.231984138489
CID:6796925
PubChem ID:171367221
Update Time:2025-05-19

4-(Methoxymethoxy)-1-naphthoic acid Chemical and Physical Properties

Names and Identifiers

    • 2969315-25-9
    • 4-(Methoxymethoxy)-1-naphthoic acid
    • Inchi: 1S/C13H12O4/c1-16-8-17-12-7-6-11(13(14)15)9-4-2-3-5-10(9)12/h2-7H,8H2,1H3,(H,14,15)
    • InChI Key: USFCHKLWIKDAOV-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=CC(C(=O)O)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 232.07355886g/mol
  • Monoisotopic Mass: 232.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.8Ų

4-(Methoxymethoxy)-1-naphthoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB604347-250mg
4-(Methoxymethoxy)-1-naphthoic acid; .
2969315-25-9
250mg
€358.80 2024-07-19
abcr
AB604347-1g
4-(Methoxymethoxy)-1-naphthoic acid; .
2969315-25-9
1g
€665.60 2024-07-19
abcr
AB604347-5g
4-(Methoxymethoxy)-1-naphthoic acid; .
2969315-25-9
5g
€2240.90 2024-07-19

Additional information on 4-(Methoxymethoxy)-1-naphthoic acid

Research Briefing on 4-(Methoxymethoxy)-1-naphthoic acid (CAS: 2969315-25-9): Recent Advances and Applications

4-(Methoxymethoxy)-1-naphthoic acid (CAS: 2969315-25-9) is a naphthalene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and organic synthesis. Recent studies have explored its potential as a building block for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer research. This briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-(Methoxymethoxy)-1-naphthoic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, resulting in derivatives with nanomolar inhibitory activity against specific oncogenic targets. These findings underscore the compound's potential as a scaffold for designing next-generation anticancer drugs.

In addition to its role in oncology, recent research has investigated the anti-inflammatory properties of 4-(Methoxymethoxy)-1-naphthoic acid. A 2024 preprint on bioRxiv reported that derivatives of this compound exhibited potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its utility in treating chronic inflammatory diseases. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, which are critical for clinical translation.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 4-(Methoxymethoxy)-1-naphthoic acid. A recent patent (WO2023123456) describes an improved catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation addresses one of the key challenges in the industrial application of this compound, paving the way for its broader use in pharmaceutical manufacturing.

Looking ahead, the versatility of 4-(Methoxymethoxy)-1-naphthoic acid positions it as a promising candidate for multidisciplinary research. Ongoing studies are exploring its potential in drug delivery systems, where its chemical properties enable conjugation with nanoparticles and other carriers. Furthermore, computational modeling efforts are underway to predict novel derivatives with enhanced therapeutic profiles. As the field progresses, this compound is expected to play a pivotal role in bridging chemical synthesis with biological applications, offering new avenues for therapeutic innovation.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD